Cas no 914637-31-3 (2-(3-Fluoro-5-methoxyphenyl)acetonitrile)

2-(3-Fluoro-5-methoxyphenyl)acetonitrile structure
914637-31-3 structure
Product Name:2-(3-Fluoro-5-methoxyphenyl)acetonitrile
CAS No:914637-31-3
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD08741379
CID:1026686
Update Time:2024-10-26

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-5-methoxyphenyl)acetonitrile
    • (3-Fluoro-5-methoxyphenyl)acetonitrile
    • 3-(CYANOMETHYL)-5-FLUOROANISOLE
    • 3-Fluoro-5-Methoxyphenylacetonitrile
    • 3-Fluoro-5-methoxybenzyl cyanide
    • VWYCYRCMXIAREJ-UHFFFAOYSA-N
    • CL8908
    • BBL102894
    • STL556703
    • SBB087898
    • PC2842
    • AM61684
    • FCH1150616
    • (3-fluoro-5-methoxyphenyl)-acetonitrile
    • Benzeneacetonitrile, 3-fluoro-5-methox
    • 3-Fluoro-5-methoxybenzeneacetonitrile (ACI)
    • MDL： MFCD08741379
    • Inchi： 1S/C9H8FNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
    • InChI Key： VWYCYRCMXIAREJ-UHFFFAOYSA-N
    • SMILES： N#CCC1C=C(OC)C=C(F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Topological Polar Surface Area: 33

Experimental Properties

  • Density: 1.148
  • Boiling Point: 249℃ at 760 mmHg
  • Flash Point: 105℃

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Security Information

  • Hazardous Material transportation number：2810
  • HazardClass：6.1
  • PackingGroup：Ⅲ

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2-(3-Fluoro-5-methoxyphenyl)acetonitrile Production Method

Production Method 1

105-56-6 105-56-6
202925-08-4 202925-08-4
914637-31-3 914637-31-3
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Copper bromide (CuBr) ,  N1-(2-Methyl-1-naphthalenyl)-N2-(2-pyridinylmethyl)ethanediamide Solvents: Isopropanol ;  24 h, 105 °C; cooled
1.2 Reagents: Water ;  12 h, 105 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Assembly of α-(Hetero)aryl Nitriles via Copper-Catalyzed Coupling Reactions with (Hetero)aryl Chlorides and Bromides
Chen, Ying; et al, Angewandte Chemie, 2021, 60(13), 7082-7086

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Raw materials

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2-(3-Fluoro-5-methoxyphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:914637-31-3)2-(3-Fluoro-5-methoxyphenyl)acetonitrile
Order Number:A860370
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:23
Price ($):486.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:914637-31-3)2-(3-Fluoro-5-methoxyphenyl)acetonitrile
A860370
Purity:99%
Quantity:25g
Price ($):486.0
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